Overcharge protection of lithium-ion batteries above 4 V with a perfluorinated phenothiazine derivative†

Journal of Materials Chemistry A Pub Date: 2016-03-10 DOI: 10.1039/C5TA10375D

Abstract

Electron-withdrawing substituents are introduced onto the phenothiazine core to raise its oxidation potential for use as a redox shuttle in high-voltage lithium-ion batteries. A perfluorinated derivative oxidizes at 4.3 V vs. Li+/0, and functions for ca. 500 h of 100% overcharge in LiNi0.8Co0.15Al0.05O2/graphite coin cells at a charging rate of C/10.

Graphical abstract: Overcharge protection of lithium-ion batteries above 4 V with a perfluorinated phenothiazine derivative
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